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Compound of Interest

Compound Name: Triethylhexylammonium bromide

Cat. No.: B078111 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the chemical properties and experimental protocols for

Triethylhexylammonium Bromide is not readily available in publicly accessible scientific

literature and chemical databases. The following guide is constructed based on the general

properties of analogous quaternary ammonium compounds, such as Hexyltrimethylammonium

Bromide and Cetyltrimethylammonium Bromide (CTAB). The data presented should be

considered illustrative and requires experimental verification for Triethylhexylammonium
Bromide specifically.

Introduction
Triethylhexylammonium bromide is a quaternary ammonium salt. These compounds are

characterized by a central nitrogen atom bonded to four organic groups and a counter-ion, in

this case, bromide. The structure, featuring a positively charged nitrogen center and a

combination of ethyl and hexyl chains, suggests that it would exhibit properties as a cationic

surfactant. Such surfactants have a wide range of applications in research and industry,

including as phase transfer catalysts, detergents, emulsifiers, and antimicrobial agents. In the

context of drug development, quaternary ammonium compounds are explored for their

potential as absorption enhancers and as active pharmaceutical ingredients with antimicrobial

properties.
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Core Chemical and Physical Properties
The specific quantitative data for Triethylhexylammonium Bromide is not available. The

following table presents typical properties for a related compound, Hexyltrimethylammonium

Bromide, to provide an illustrative example.

Property
Value (for
Hexyltrimethylammonium
Bromide)

Citation

Molecular Formula C9H22BrN [1][2][3][4][5]

Molecular Weight 224.18 g/mol [2][3][4]

Appearance
White to light yellow

solid/crystalline powder
[1][2][3][6][7]

Melting Point 177-187 °C [1][2][5][6]

Solubility
Soluble in water and DMSO.[3]

[8]
[3][8]

Hygroscopicity Hygroscopic [5][9]

Spectroscopic Data
Detailed spectroscopic data (NMR, IR, Mass Spectrometry) for Triethylhexylammonium
Bromide is not published. For structural elucidation of a novel or uncharacterized quaternary

ammonium salt, the following analytical techniques would be essential.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: Would be used to identify the protons on the ethyl and hexyl chains, and their

proximity to the positively charged nitrogen.

¹³C NMR: Would be used to identify the carbon atoms in the ethyl and hexyl groups.

Infrared (IR) Spectroscopy
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An IR spectrum would show characteristic peaks for C-H stretching and bending vibrations of

the alkyl chains.

Mass Spectrometry (MS)
Mass spectrometry would be used to determine the mass-to-charge ratio of the

triethylhexylammonium cation, confirming its molecular weight.

Chemical Reactivity and Stability
Based on general knowledge of quaternary ammonium salts:

Stability: Generally stable under normal conditions.[10] They are typically stable in acidic

solutions.[11]

Incompatibilities: Incompatible with strong oxidizing agents and strong bases.[10][12][13]

Hazardous Decomposition Products: Upon combustion, may produce carbon oxides,

nitrogen oxides (NOx), and hydrogen bromide gas.[12][14]

Experimental Protocols
Specific experimental protocols for the synthesis or application of Triethylhexylammonium
Bromide are not documented. Below are generalized protocols for the synthesis and a

common application of similar quaternary ammonium compounds.

Generalized Synthesis of a Quaternary Ammonium Salt
The synthesis of a quaternary ammonium salt like Triethylhexylammonium Bromide would

typically involve the quaternization of a tertiary amine with an alkyl halide.

Logical Workflow for Synthesis:
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Triethylamine + 1-Bromohexane

Reaction under reflux

Polar aprotic solvent
(e.g., Acetonitrile)

Purification
(e.g., Recrystallization) Triethylhexylammonium Bromide

Click to download full resolution via product page

General synthesis workflow.

Methodology:

Triethylamine and 1-bromohexane would be dissolved in a suitable polar aprotic solvent,

such as acetonitrile.

The reaction mixture would be heated under reflux for a specified period.

The progress of the reaction would be monitored using a technique like Thin Layer

Chromatography (TLC).

Upon completion, the solvent would be removed under reduced pressure.

The crude product would be purified, typically by recrystallization from a suitable solvent

system (e.g., an alcohol/ether mixture), to yield the final product.

Application as a Phase Transfer Catalyst
Quaternary ammonium salts are effective phase transfer catalysts, facilitating reactions

between reactants in immiscible phases (e.g., aqueous and organic).[7][15]

Experimental Workflow for Phase Transfer Catalysis:
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Set up a biphasic reaction mixture
(Aqueous and Organic Layers)

Add Triethylhexylammonium Bromide
(Phase Transfer Catalyst)

Stir vigorously to facilitate
ion pair formation and transfer

Monitor reaction progress
(e.g., GC or HPLC)

Separate layers and isolate product
from the organic phase

Click to download full resolution via product page

Phase transfer catalysis workflow.

Methodology:

An aqueous solution of an inorganic reagent (e.g., sodium cyanide) is prepared.

An organic solvent (e.g., dichloromethane) containing the organic substrate (e.g., an alkyl

chloride) is added to create a biphasic system.

A catalytic amount of Triethylhexylammonium Bromide is added to the mixture.

The mixture is stirred vigorously at a controlled temperature. The quaternary ammonium salt

transports the aqueous reactant into the organic phase to react with the organic substrate.
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After the reaction is complete, the organic layer is separated, washed, dried, and the solvent

is evaporated to yield the product.

Applications in Drug Development
While no specific applications for Triethylhexylammonium Bromide are documented, related

compounds are used in several areas of pharmaceutical development:

Antimicrobial Agents: Quaternary ammonium compounds exhibit broad-spectrum

antimicrobial activity.[16][17]

Surfactants and Emulsifiers: They are used in pharmaceutical formulations to solubilize

poorly water-soluble drugs and to stabilize emulsions.[2][7]

DNA Extraction: Cationic surfactants like CTAB are used in buffers for the extraction of DNA

from biological samples.[17]

Safety and Toxicology
The toxicological properties of Triethylhexylammonium Bromide have not been thoroughly

investigated. However, related quaternary ammonium compounds are known to cause skin and

eye irritation.[4][18] Harmful if swallowed and may cause respiratory irritation.[9][10][14]

Conclusion
Triethylhexylammonium Bromide, as a quaternary ammonium salt, is expected to possess

properties that make it a useful cationic surfactant. While specific experimental data is lacking,

this guide provides a framework for its potential chemical properties, synthesis, and

applications based on well-studied analogous compounds. Further research is necessary to

fully characterize this specific molecule and its potential in scientific and drug development

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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